Cas no 4210-90-6 (N~1~,N~1~'-benzene-1,4-diylbis{N-[4-(dipropylamino)phenyl]-N',N'-dipropylbenzene-1,4-diamine})

• Product Name: N~1~,N~1~'-benzene-1,4-diylbis{N-[4-(dipropylamino)phenyl]-N',N'-dipropylbenzene-1,4-diamine}
• CAS No: 4210-90-6
• MF: C₅₄H₇₆N₆
• MW: 809.221453666687
• CID: 1513432
• PubChem ID: 77884
• Update Time: 2025-04-21

N~1~,N~1~'-benzene-1,4-diylbis{N-[4-(dipropylamino)phenyl]-N',N'-dipropylbenzene-1,4-diamine} Chemical and Physical Properties

Names and Identifiers

• N~1~,N~1~'-benzene-1,4-diylbis{N-[4-(dipropylamino)phenyl]-N',N'-dipropylbenzene-1,4-diamine}
• 1,4-Benzenediamine, N,N,N',N'-tetrakis(4-(dipropylamino)phenyl)-
• 1,4-benzenediamine, N~1~,N~1'~-1,4-phenylenebis[N~1~-[4-(dipropylamino)phenyl]-N~4~,N~4~-dipropyl-
• N~1~,N~1~'-1,4-Phenylenebis{N-[4-(dipropylamino)phenyl]-N',N'-dipropylbenzene-1,4-diamine}
• JDKLLQSILNEKTJ-UHFFFAOYSA-N
• 1,4-Benzenediamine, N,N,N',N'-tetrakis[4-(dipropylamino)phenyl]-
• DTXSID1063354
• 1,4-Benzenediamine, N1,N1,N4,N4-tetrakis(4-(dipropylamino)phenyl)-
• SCHEMBL4224314
• 4210-90-6

• Inchi： 1S/C54H76N6/c1-9-37-55(38-10-2)45-17-25-49(26-18-45)59(50-27-19-46(20-28-50)56(39-11-3)40-12-4)53-33-35-54(36-34-53)60(51-29-21-47(22-30-51)57(41-13-5)42-14-6)52-31-23-48(24-32-52)58(43-15-7)44-16-8/h17-36H,9-16,37-44H2,1-8H3
• InChI Key： JDKLLQSILNEKTJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(CCC)CCC)(C1C=CC(=CC=1)N(CCC)CCC)C1C=CC(=CC=1)N(C1C=CC(=CC=1)N(CCC)CCC)C1C=CC(=CC=1)N(CCC)CCC

Computed Properties

• Exact Mass: 808.61368
• Monoisotopic Mass: 808.613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 60
• Rotatable Bond Count: 26
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4A^2
• XLogP3: 16

Experimental Properties

• Density: 1.053
• Boiling Point: 854.7°C at 760 mmHg
• Flash Point: 328.3°C
• Refractive Index: 1.607
• PSA: 19.44